Cas no 498566-53-3 (L-Cysteine,L-cysteinyl-L-leucyl-L-methionyl-L-threonyl-L-prolyl-L-seryl-L-lysyl-L-arginyl-)

• Product Name: L-Cysteine,L-cysteinyl-L-leucyl-L-methionyl-L-threonyl-L-prolyl-L-seryl-L-lysyl-L-arginyl-
• CAS No: 498566-53-3
• MF: C₄₁H₇₅N₁₃O₁₂S₃
• MW: 1038.30910515785
• CID: 1537532
• Update Time: 2024-08-24

L-Cysteine,L-cysteinyl-L-leucyl-L-methionyl-L-threonyl-L-prolyl-L-seryl-L-lysyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,L-cysteinyl-L-leucyl-L-methionyl-L-threonyl-L-prolyl-L-seryl-L-lysyl-L-arginyl-
• L-Cysteine, L-cysteinyl-L-leucyl-L-methionyl-L-threonyl-L-prolyl-L-seryl-L-lysyl-L-arginyl- (9CI)

• Inchi： 1S/C41H75N13O12S3/c1-21(2)17-27(50-32(57)23(43)19-67)36(61)49-26(12-16-69-4)35(60)53-31(22(3)56)39(64)54-15-8-11-30(54)38(63)51-28(18-55)37(62)48-24(9-5-6-13-42)33(58)47-25(10-7-14-46-41(44)45)34(59)52-29(20-68)40(65)66/h21-31,55-56,67-68H,5-20,42-43H2,1-4H3,(H,47,58)(H,48,62)(H,49,61)(H,50,57)(H,51,63)(H,52,59)(H,53,60)(H,65,66)(H4,44,45,46)/t22-,23+,24+,25+,26+,27+,28+,29+,30+,31+/m1/s1
• InChI Key： PWKSHLALQBDXJW-HLMPDOIISA-N
• SMILES： C(O)(=O)[C@H](CS)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CO)NC(=O)[C@@H]1CCCN1C(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CCSC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CS)N

Computed Properties

• Exact Mass: 1037.48265

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• PSA: 415.71
• pka: 2.96±0.10(Predicted)